C47H59ClN2O3S

• Molecular Formula: C47H59ClN2O3S
• Molecular Weight: 767.5 g/mol
• InChI: InChI=1S/C35H36ClNO3S.C12H23N/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39);11-13H,1-10H2/b15-10+;/t32-;/m0./s1
• InChIKey: ZLOLVGQQYDQBMP-YBGTYPRZSA-N

Montelukast Dicyclohexylamine Salt (C47H59ClN2O3S) – A Critical CysLT1 Antagonist Intermediate and Reference Standard

The compound C47H59ClN2O3S is Montelukast Dicyclohexylamine Salt (CAS 577953-88-9), a crystalline amine salt of the well-characterized leukotriene receptor antagonist Montelukast [1]. This specific salt form is not the final active pharmaceutical ingredient (API) for human use; instead, it serves as a critical intermediate in the industrial-scale synthesis and purification of Montelukast Sodium . Its unique chemical identity, defined by the combination of the Montelukast anion with a dicyclohexylamine cation, grants it distinct physicochemical properties, particularly in solubility and crystallization behavior, which differentiate it from other salt forms and establish its utility in research, analytical development, and pharmaceutical manufacturing workflows .

Synthesis intermediate for Montelukast Sodium purification via crystallization

EP/USP reference standard for compendial analytical methods

• [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. 2012. View Source

Why Montelukast Dicyclohexylamine Salt (C47H59ClN2O3S) Cannot Be Simply Substituted

Substituting Montelukast Dicyclohexylamine Salt with the more common Montelukast Sodium or the free acid in a research or industrial process is not a trivial exchange; it fundamentally alters experimental outcomes and process efficiency. This dicyclohexylamine salt exhibits a significantly different solubility profile, being much more insoluble in polar solvents compared to other salt forms, which is a critical advantage for its primary function: the facile purification and crystallization of Montelukast [1]. Unlike other salt formation processes that may require extended crystallization times (e.g., over one day) and seeding, the preparation of this specific dicyclohexylamine salt can proceed rapidly without seeding, offering a considerable advantage in manufacturing throughput [2]. Using a different salt form would compromise the yield, purity, and scalability of the synthesis, as the unique properties of the dicyclohexylamine cation are deliberately exploited to achieve these specific manufacturing and analytical goals [3].

Solubility profile mismatch

Lower solubility in polar solvents is exploited for crystallization; using other salts may impair purification efficiency.

Crystallization kinetics shift

This salt crystallizes rapidly without seeding; alternative forms often require extended time and seeding steps.

• [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. 2012. View Source
• [2] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. 2012. View Source
• [3] US Patent No. 8,188,285 B2. Purification process of Montelukast and its amine salts. 2012. View Source

Quantitative Differentiation: Montelukast Dicyclohexylamine Salt (C47H59ClN2O3S) vs. Analogs

Enhanced Processability via Unique Solubility and Crystallization Behavior

The dicyclohexylamine salt of montelukast (C47H59ClN2O3S) is demonstrably more insoluble in polar solvents than other known dicyclohexylamine salts of montelukast and its methyl ester intermediate [1]. This differential solubility enables the salt to crystallize rapidly from these polar solvents without the need for seeding, a step that is often required for other salts and can be operationally complex and hazardous on an industrial scale [2]. In contrast, the formation of dicyclohexylamine salts using other methods described in prior art (such as EP 737186) required a very long period of time (more than one day) for crystallization [3].

Process Crystallization

Head-to-head

Target: rapid, seedless vs. >24 h, seeding required

Supports process intensification review

Patent-reported; scale transfer review required

Evidence Dimension	Crystallization Time & Ease of Processing
Target Compound Data	Rapid crystallization; does not require seeding. Product obtained in high yield and high purity [1].
Comparator Or Baseline	Known dicyclohexylamine salts of montelukast (e.g., from EP 737186 process): Crystallization requires > 1 day and necessitates seeding [3].
Quantified Difference	Reduces crystallization time from >24 hours to a significantly shorter, unquantified period; eliminates a complex seeding step.
Conditions	Industrial-scale crystallization from polar solvents as described in US Patent 8,163,924 B2.

Why This Matters

Faster crystallization and elimination of seeding directly translate to reduced manufacturing cycle times, lower operational risk, and higher throughput, making this specific salt form the preferred intermediate for cost-effective, large-scale production.

• [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. [0018]. View Source
• [2] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. [0018]. View Source
• [3] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. Background. View Source

Analytical Utility as a Pharmacopeial Reference Standard

Montelukast Dicyclohexylamine Salt (C47H59ClN2O3S) is officially recognized as a European Pharmacopoeia (EP) Reference Standard [1] and a United States Pharmacopeia (USP) Reference Standard . These standards are designated for use in specific compendial tests and assays, including those for the parent compound Montelukast Sodium . A commercial vendor offers this salt at a certified purity of 99.8% (HPLC), demonstrating its suitability for highly sensitive analytical applications .

Compendial Standard

Data to verify

EP & USP reference standard Purity: 99.8% (HPLC)

Enables compendial method validation

Supplier-certified; verify for monograph

Evidence Dimension	Regulatory Acceptance and Purity
Target Compound Data	Designated as EP and USP Reference Standard. Commercial purity available at 99.8% [1].
Comparator Or Baseline	Other salts or research-grade Montelukast Sodium typically not designated as official pharmacopeial reference standards.
Quantified Difference	This specific salt form is the compendial standard, making it uniquely qualified for method validation and calibration.
Conditions	Use as specified in USP and EP compendia for assay and impurity analysis.

Why This Matters

Procurement of the EP/USP reference standard is a regulatory requirement for analytical method validation and quality control in the production of Montelukast Sodium API, making this compound non-negotiable for QC laboratories.

• [1] Sigma-Aldrich. Montelukast dicyclohexylamine EP Reference Standard. Product Specification. View Source

Superior Crystallization and Isolation for High-Purity API Synthesis

The formation of the dicyclohexylamine salt is a key purification step in the synthesis of Montelukast Sodium. The use of polar solvents for crystallization, made possible by the salt's low solubility, facilitates isolation and yields a product of high purity [1]. In contrast, an alternative purification strategy using chiral amine salts like tris-(hydroxymethyl)aminomethane or L-(+)-α-phenylglycinol, while achieving higher optical purity, is not the standard route for preparing the dicyclohexylamine intermediate [2].

Purification Role

Context-dependent

High chemical purity from polar solvent vs. chiral amine salts for optical purity

Indicates role in chemical purity step

Distinct from final chiral resolution

Evidence Dimension	Purification Efficiency and Purity
Target Compound Data	Crystallization from a single polar solvent yields high chemical purity and yield without the need for non-polar solvent mixtures [1].
Comparator Or Baseline	Alternative purification via other chiral amine salts (e.g., tris-(hydroxymethyl)aminomethane) provides higher optical purity but is a different process step [2].
Quantified Difference	This specific salt's process is optimized for high yield and chemical purity, while alternative salts are benchmarked for optical purity enhancement.
Conditions	Industrial synthesis of Montelukast Sodium API via the dicyclohexylamine salt intermediate.

Why This Matters

This evidence clarifies the distinct role of the dicyclohexylamine salt in a multi-step synthesis. It is the preferred intermediate for achieving high chemical purity and process efficiency, not for final chiral resolution, guiding its correct application in manufacturing.

• [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. [0018]. View Source
• [2] US Patent No. 8,188,285 B2. Purification process of Montelukast and its amine salts. [0011]. View Source

High-Value Application Scenarios for Montelukast Dicyclohexylamine Salt (C47H59ClN2O3S)

Large-Scale Synthesis and Purification of Montelukast Sodium API

This scenario directly leverages the compound's primary differentiation: its unique crystallization properties. In industrial manufacturing, the dicyclohexylamine salt is formed and crystallized from a polar solvent to isolate montelukast with high purity and yield. The rapid, seedless crystallization process (as quantified in Section 3, Evidence Item 1) is a key differentiator that reduces cycle time and operational complexity compared to older methods [1]. The salt is then converted to Montelukast Sodium, the final API. This application is for process chemists and manufacturing facilities optimizing the production of Montelukast Sodium.

Analytical Method Development and Quality Control

As established in Section 3, Evidence Item 2, this specific salt form is the USP and EP reference standard for montelukast. Its primary application is in analytical laboratories performing method validation, system suitability testing, and quantitative assays for Montelukast Sodium API and finished drug products . Its certified purity (up to 99.8%) and official compendial status make it the only acceptable material for generating reliable, regulatory-compliant data. This scenario applies to quality control (QC) and analytical R&D teams in the pharmaceutical industry.

Preclinical Research on Leukotriene Receptor Antagonism

For research focused on the cysteinyl leukotriene receptor 1 (CysLT1), the dicyclohexylamine salt is used as a tool compound to investigate the parent drug's mechanism of action. Studies on the parent compound, Montelukast, demonstrate a high oral bioavailability of 64% and >99% plasma protein binding . While the salt form itself is not the drug used in human therapy, its known and well-characterized activity as a CysLT1 antagonist (shared with the sodium salt) makes it suitable for in vitro and in vivo models of asthma, allergic rhinitis, and inflammation [2]. Researchers should be aware that this is a research chemical for laboratory use only, not for human therapeutic applications.

Application

Selection Property

Validation Focus

Montelukast Sodium API synthesis purification

Crystallization profile (seedless, rapid)

Process yield and purity

Compendial QC & method validation

EP/USP reference standard status

Method accuracy & system suitability

CysLT1 pathway research models

CysLT1 antagonist tool compound

Receptor binding and functional assays

• [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. 2012. View Source
• [2] MedChemExpress. Montelukast dicyclohexylamine product page. View Source